Cas no 848864-86-8 (CYCLOPROPANECARBOXYLIC ACID, [(CHLOROCARBONYL)OXY]METHYL ESTER)

• Product Name: CYCLOPROPANECARBOXYLIC ACID, [(CHLOROCARBONYL)OXY]METHYL ESTER
• CAS No: 848864-86-8
• MF: C₆H₇ClO₄
• MW: 178.570381402969
• CID: 3420757
• PubChem ID: 86039518
• Update Time: 2025-05-20

CYCLOPROPANECARBOXYLIC ACID, [(CHLOROCARBONYL)OXY]METHYL ESTER Chemical and Physical Properties

Names and Identifiers

• CYCLOPROPANECARBOXYLIC ACID, [(CHLOROCARBONYL)OXY]METHYL ESTER
• [(chlorocarbonyl)oxy]methyl cyclopropanecarboxylate
• 848864-86-8
• SCHEMBL7715350
• EN300-373013

• Inchi： 1S/C6H7ClO4/c7-6(9)11-3-10-5(8)4-1-2-4/h4H,1-3H2
• InChI Key： NNPBWPLYTXBULY-UHFFFAOYSA-N
• SMILES： ClC(=O)OCOC(C1CC1)=O

Computed Properties

• Exact Mass: 178.0032864Da
• Monoisotopic Mass: 178.0032864Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 52.6Ų

Additional information on CYCLOPROPANECARBOXYLIC ACID, [(CHLOROCARBONYL)OXY]METHYL ESTER

CYCLOPROPANECARBOXYLIC ACID, [(CHLOROCARBONYL)OXY]METHYL ESTER (CAS No. 848864-86-8): A Comprehensive Overview in Modern Chemical Biology

The compound CYCLOPROPANECARBOXYLIC ACID, [(CHLOROCARBONYL)OXY]METHYL ESTER, identified by its CAS number 848864-86-8, represents a fascinating molecule with significant potential in the realm of chemical biology and pharmaceutical research. This ester derivative, characterized by its cyclopropyl moiety and functionalized ester group, has garnered attention due to its unique structural properties and versatile reactivity, making it a valuable tool in the development of novel bioactive molecules.

At the heart of this compound's appeal lies its cyclopropyl group, a three-membered ring that introduces rigidity and spatial constraints into molecular structures. This feature is particularly advantageous in medicinal chemistry, where precise spatial orientation can significantly influence biological activity. The cyclopropyl group is known to enhance binding affinity and selectivity, making it a preferred scaffold in the design of small-molecule inhibitors and modulators.

The ester functionality in CYCLOPROPANECARBOXYLIC ACID, [(CHLOROCARBONYL)OXY]METHYL ESTER further contributes to its synthetic utility. Ester groups are widely employed in drug discovery due to their ease of modification and their ability to participate in various chemical reactions, such as hydrolysis, transesterification, and condensation reactions. These properties make the compound a versatile intermediate in the synthesis of more complex molecules, including peptidomimetics and other bioactive agents.

Recent advancements in chemical biology have highlighted the importance of cyclopropyl-containing compounds in drug development. Studies have demonstrated that molecules incorporating cyclopropyl moieties often exhibit improved pharmacokinetic profiles, including enhanced solubility and reduced metabolic clearance. These attributes are critical for the design of orally bioavailable drugs with prolonged half-lives and sustained therapeutic effects.

The chlorocarbonyl oxy-methyl ester moiety in CYCLOPROPANECARBOXYLIC ACID, [(CHLOROCARBONYL)OXY]METHYL ESTER adds another layer of reactivity to this compound. Chlorocarbonyl groups are well-known for their participation in nucleophilic addition reactions, making them valuable intermediates in the synthesis of carboxylic acids and other functionalized derivatives. This reactivity allows for further derivatization of the compound, enabling the creation of diverse libraries of bioactive molecules for high-throughput screening and lead optimization.

In the context of contemporary pharmaceutical research, the compound's potential extends to its application as a building block for the development of novel therapeutics. For instance, researchers have explored its utility in generating peptidomimetics—molecules that mimic the structure and function of natural peptides but with improved stability and bioavailability. Peptidomimetics have shown promise in targeting various biological pathways, including enzyme inhibition and receptor modulation, which are relevant to a wide range of diseases.

Moreover, the cyclopropyl group's ability to engage in π-stacking interactions with biological targets has been leveraged in the design of ligands for protein receptors. π-Stacking is a non-covalent interaction that plays a crucial role in protein-ligand binding, influencing both affinity and selectivity. By incorporating a cyclopropyl moiety into drug candidates, chemists can enhance these interactions, leading to more potent and selective binders.

The synthesis of CYCLOPROPANECARBOXYLIC ACID, [(CHLOROCARBONYL)OXY]METHYL ESTER presents an interesting challenge due to the inherent strain associated with the cyclopropyl ring. However, modern synthetic methodologies have made significant strides in facilitating the preparation of such compounds. Techniques such as transition-metal-catalyzed cyclizations and stereoselective hydrogenations have enabled chemists to access complex cyclopropanes with high yields and enantiopurity. These advancements have opened new avenues for exploring the synthetic potential of cyclopropyl-containing derivatives.

The compound's relevance is further underscored by its application in material science. Beyond its biological applications, CYCLOPROPANECARBOXYLIC ACID, [(CHLOROCARBONYL)OXY]METHYL ESTER has been investigated for its potential use in polymer chemistry. The incorporation of cyclopropyl groups into polymer backbones can impart unique properties such as increased thermal stability and improved mechanical strength. These attributes make it a promising candidate for developing advanced materials with tailored functionalities.

In summary, CYCLOPROPANECARBOXYLIC ACID, [(CHLOROCARBONYL)OXY]METHYL ESTER (CAS No. 848864-86-8) is a multifaceted compound with broad applications across chemical biology and material science. Its unique structural features—comprising a cyclopropyl group and an ester functionality—endow it with remarkable synthetic versatility and biological relevance. As research continues to uncover new methodologies for leveraging its properties, this compound is poised to play an increasingly important role in the development of innovative therapeutics and advanced materials.